Cas no 1804688-76-3 (Ethyl 3-(difluoromethyl)-2-methoxypyridine-4-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-2-methoxypyridine-4-carboxylate
• CAS No: 1804688-76-3
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4848082
• Update Time: 2025-05-20

Ethyl 3-(difluoromethyl)-2-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-methoxypyridine-4-carboxylate

• Inchi： 1S/C10H11F2NO3/c1-3-16-10(14)6-4-5-13-9(15-2)7(6)8(11)12/h4-5,8H,3H2,1-2H3
• InChI Key： UYZLWWBRVMQPTQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=CC=1C(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• XLogP3: 2
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(difluoromethyl)-2-methoxypyridine-4-carboxylate

Comprehensive Guide to Ethyl 3-(difluoromethyl)-2-methoxypyridine-4-carboxylate (CAS No. 1804688-76-3): Properties, Applications, and Market Insights

Ethyl 3-(difluoromethyl)-2-methoxypyridine-4-carboxylate (CAS No. 1804688-76-3) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a difluoromethyl group and a methoxy substituent on the pyridine ring, which enhances its reactivity and versatility in synthetic applications. Researchers and industry professionals are increasingly interested in this compound due to its role in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

The chemical formula of Ethyl 3-(difluoromethyl)-2-methoxypyridine-4-carboxylate is C10H11F2NO3, with a molecular weight of 231.20 g/mol. Its distinct fluorinated pyridine backbone makes it valuable for designing molecules with improved bioavailability and metabolic stability. The presence of the ethyl ester group further allows for easy derivatization, enabling the synthesis of diverse analogs for structure-activity relationship (SAR) studies. This compound is particularly relevant in the context of green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce fluorinated intermediates.

In pharmaceutical applications, Ethyl 3-(difluoromethyl)-2-methoxypyridine-4-carboxylate serves as a key intermediate for developing small-molecule drugs targeting various diseases. Its difluoromethyl moiety is known to enhance binding affinity and selectivity in drug-receptor interactions, making it a popular choice for medicinal chemists. Recent studies highlight its potential in central nervous system (CNS) therapeutics and anti-inflammatory agents, aligning with the growing demand for innovative treatments in neurology and immunology.

The agrochemical industry also benefits from this compound, as it contributes to the synthesis of next-generation pesticides and herbicides. Fluorinated pyridines, such as Ethyl 3-(difluoromethyl)-2-methoxypyridine-4-carboxylate, exhibit improved pest control efficacy and environmental compatibility. With increasing regulatory pressures on conventional agrochemicals, this compound offers a promising alternative for developing low-residue crop protection solutions. Its role in precision agriculture aligns with global trends toward sustainable farming practices.

Market trends indicate rising demand for Ethyl 3-(difluoromethyl)-2-methoxypyridine-4-carboxylate, driven by advancements in fluorine chemistry and custom synthesis. Manufacturers are focusing on scalable production methods to meet the needs of pharmaceutical and agrochemical clients. Additionally, the compound's compatibility with continuous flow chemistry and catalytic processes positions it as a candidate for industrial-scale applications. As the chemical industry shifts toward high-value intermediates, this pyridine derivative is gaining attention for its commercial potential.

For researchers exploring CAS No. 1804688-76-3, it is essential to consider its handling and storage requirements. While not classified as hazardous, proper laboratory practices should be followed to ensure safety. The compound is typically supplied as a high-purity crystalline solid, soluble in common organic solvents like dichloromethane and ethyl acetate. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly used for quality control and characterization.

In summary, Ethyl 3-(difluoromethyl)-2-methoxypyridine-4-carboxylate (CAS No. 1804688-76-3) represents a versatile building block in modern chemical research. Its applications span drug discovery, agrochemical development, and material science, reflecting the broader shift toward fluorinated compounds in industrial chemistry. As innovation in these fields accelerates, this compound is poised to play a pivotal role in shaping future technologies and solutions.